2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine

• IUPAC Name: 2-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethanamine
• InChI: InChI=1S/C8H14N4/c9-5-4-8-11-10-7-3-1-2-6-12(7)8/h1-6,9H2
• InChI Key: AAVVZAZZXUMURZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=NN=C2CCN)C1
• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol

Description

2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine is a versatile bifunctional amine featuring a triazolo ring fused to a partially saturated pyridine system. This unique structure confers distinctive electronic properties, making it a valuable synthetic intermediate and versatile ligand in metal complexes . The compound's structural rigidity and electron density facilitate specific interactions with biological targets, rendering it particularly valuable for developing pharmacologically active agents . The simultaneous presence of the primary amine and the nitrogen-rich heterocycle allows for multi-directional functionalization, enhancing aqueous solubility and broadening its applications in medicinal chemistry and catalysis . The [1,2,4]triazolo[4,3-a]pyridine scaffold is a significant new chemotype in the field of cancer immunotherapy research. It functions as a novel heme-binding moiety for Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors . IDO1 is a promising target in oncology, as its overexpression in the tumor microenvironment allows cancers to escape immune surveillance . Inhibitors based on this scaffold have demonstrated sub-micromolar potency against IDO1, high metabolic stability, and exquisite selectivity over other heme-containing enzymes, making them attractive for boosting immune responses in combination with other immunotherapeutic agents . More broadly, the triazolopyridine class of compounds is recognized for a wide spectrum of biological activities, including antifungal, antibacterial, insecticidal, anticonvulsant, and antioxidant effects . These derivatives are also investigated as antagonists for adenosine receptors and as inhibitors for enzymes like HIF prolyl hydrolase and myeloperoxidase . This compound is for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

General Approach: Construction of the Triazolopyridine Core

The core 1,2,4-triazolo[4,3-a]pyridine scaffold is typically synthesized via heterocyclization reactions involving hydrazine derivatives and substituted pyridine precursors. Key steps include:

• Starting Materials: 2-chloropyridine derivatives or bipyridine N-oxides are often used as precursors. Rearrangement and chlorination reactions with reagents such as phosphorus oxychloride yield chloropyridine intermediates suitable for further functionalization.

• Hydrazine Substitution: Nucleophilic substitution of chloro groups by hydrazine hydrate introduces the hydrazino functionality necessary for ring closure.

• Cyclization: Treatment of hydrazino intermediates with orthoesters (e.g., triethoxy methane or triethyl orthoacetate) under reflux conditions promotes ring closure to form the fused triazolopyridine ring system.

• Functional Group Manipulation: Subsequent substitution or reduction steps introduce the ethanamine moiety at the 3-position of the triazolopyridine ring.

This general synthetic route is supported by literature describing the synthesis of related triazolopyridines, including methods developed in the 1980s and refined in recent decades.

Specific Synthesis of the Ethanamine Side Chain

The ethan-1-amine substituent attached at the 3-position of the triazolopyridine ring can be introduced by:

• Nucleophilic Substitution: Reaction of a suitable 3-halogenated triazolopyridine intermediate with ethylenediamine or protected aminoethanol derivatives, followed by deprotection.

• Reduction of Nitrile or Amide Precursors: Conversion of a 3-cyano or 3-amide substituted triazolopyridine to the corresponding ethanamine via catalytic hydrogenation or chemical reduction.

• Reductive Amination: Condensation of a 3-formyl triazolopyridine intermediate with ammonia or an amine source followed by reduction.

While explicit procedures for this exact compound are sparse, these approaches are common in the synthesis of aminoalkyl-substituted heterocycles.

Alternative Routes and Modifications

• Diazotization and Coupling Reactions: Some triazolopyridine derivatives are synthesized via diazonium salt intermediates, which can be coupled with amines or hydrazines to form substituted products.

• Use of Hydrazides and Acyl Hydrazines: Cyclization of hydrazide intermediates with appropriate acids or acid derivatives can yield triazolopyridine rings with varied substitution patterns.

• Lawesson's Reagent Cyclization: For certain substituted triazolopyridines, Lawesson's reagent has been used to promote heterocyclization with retention of stereochemistry.

Reaction Conditions and Yields

• Typical cyclization reactions are conducted in refluxing ethanol or tetrahydrofuran (THF) at temperatures ranging from 80–110 °C.

• Orthoester-mediated cyclizations often require reflux for 4–6 hours to ensure complete ring closure.

• Hydrazine substitution reactions are performed under reflux in ethanol for 4–8 hours.

• Yields for intermediate steps range from 60% to 85%, with final products typically isolated by recrystallization or chromatographic purification.

• Purity and structure confirmation rely on elemental analysis, IR, NMR (1H and 13C), and mass spectrometry.

Summary Table of Key Synthetic Steps

Step No.	Reaction Type	Reagents/Conditions	Intermediate/Product	Yield (%)	Notes
1	Chlorination/Rearrangement	Phosphorus oxychloride, bipyridine N-oxide	2-Chloropyridine derivative	70–80	Mixture of chloro isomers possible
2	Nucleophilic substitution	Hydrazine hydrate, ethanol, reflux	Hydrazino-pyridine intermediate	75–85	Key for ring closure
3	Cyclization	Triethoxy methane or triethyl orthoacetate, reflux	1,2,4-Triazolo[4,3-a]pyridine core	65–80	Formation of fused heterocycle
4	Side chain introduction	Aminoethanol derivatives, reductive amination	2-{5H,6H,7H,8H-triazolo[4,3-a]pyridin-3-yl}ethan-1-amine	60–75	Final functionalization step

Research Outcomes and Analytical Characterization

• The synthesized 2-{5H,6H,7H,8H-triazolo[4,3-a]pyridin-3-yl}ethan-1-amine compounds have been characterized by:

  • Elemental Analysis: Confirming expected C, H, N composition.

  • Infrared Spectroscopy (IR): Identification of characteristic triazole and amine functional groups.

  • Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR spectra confirm ring formation and side chain attachment.

  • Mass Spectrometry (MS): Molecular ion peaks consistent with the expected molecular weight.

• These compounds have shown potential biological activities, including enzyme inhibition and receptor binding, underscoring the importance of efficient synthetic access.

Chemical Reactions Analysis

Types of Reactions

2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce various functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives .

Scientific Research Applications

2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions

Mechanism of Action

The mechanism of action of 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine involves its interaction with specific molecular targets. It is known to inhibit certain enzymes and receptors, leading to various biological effects. The pathways involved may include inhibition of kinase activity, modulation of signal transduction pathways, and interaction with DNA or RNA .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations on the Triazolopyridine Core

2-{8-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine (CAS 1216202-12-8)

• Structural Difference : A methyl group at the 8-position of the pyridine ring.
• Molecular Formula : C₉H₁₂N₄ vs. C₈H₁₃N₄ (estimated for the target compound).
• The molecular weight (176.22 vs. ~178–180 for the target compound) is slightly lower due to the substituent’s simplicity .

2-(8-(Trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethan-1-amine (CAS 2090878-28-5)

• Structural Difference : A trifluoromethyl (CF₃) group at the 8-position.
• Molecular Formula : C₉H₁₁F₃N₄.
• Impact : The electron-withdrawing CF₃ group enhances metabolic stability by resisting oxidative degradation. The molecular weight (234.22) is significantly higher, which may affect pharmacokinetics .

Modifications in the Amine Side Chain

3-{5H,6H,7H,8H-[1,2,4]Triazolo[4,3-a]pyridin-3-yl}propan-1-amine Dihydrochloride

• Structural Difference : A three-carbon propylamine chain instead of ethylamine.
• Molecular Formula : C₉H₁₆N₄ (free base) vs. C₈H₁₃N₄ (target compound).
• Impact: The longer chain increases molecular weight (180.25 vs. The dihydrochloride salt improves aqueous solubility .

1-{5H,6H,7H,8H-[1,2,4]Triazolo[4,3-a]pyridin-3-yl}cyclobutan-1-amine (CAS 1519609-29-0)

• Structural Difference : A cyclobutyl group replaces the ethylamine chain.
• Molecular Formula : C₁₀H₁₆N₄.
• Impact : The bulky cyclobutyl group introduces steric hindrance, possibly reducing receptor binding efficiency but improving selectivity. Molecular weight (192.26) is higher than the target compound’s .

Heterocyclic Replacements

1-Ethyl-3-{5H,6H,7H,8H-[1,2,4]Triazolo[4,3-a]pyridin-3-yl}-1H-pyrazol-4-amine

• Structural Difference : A pyrazole ring replaces the ethylamine side chain.
• Molecular Formula : C₁₁H₁₆N₆.
• Impact : The pyrazole’s aromaticity and additional nitrogen atoms may enhance π-π stacking or hydrogen bonding with targets. Molecular weight (232.29) is substantially higher .

5-Methyl-1-{5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a]azepin-3-yl}methyl-1H-pyrazol-3-amine

• Structural Difference : A seven-membered azepine ring replaces the pyridine core.
• Molecular Formula : C₉H₁₂F₃N₃.
• Molecular weight (219.21) is lower than pyridine-based analogues .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Key Substituent	Pharmacological Impact
Target Compound	C₈H₁₃N₄ (est.)	~178–180	Ethylamine	Balanced solubility and binding
8-Methyl Derivative	C₉H₁₂N₄	176.22	8-Methyl	Increased lipophilicity
8-Trifluoromethyl Derivative	C₉H₁₁F₃N₄	234.22	8-CF₃	Enhanced metabolic stability
Propan-1-amine Dihydrochloride	C₉H₁₆N₄	180.25	Propylamine	Improved solubility (salt form)
Cyclobutyl Derivative	C₁₀H₁₆N₄	192.26	Cyclobutyl	Steric hindrance, selectivity
Pyrazole Derivative	C₁₁H₁₆N₆	232.29	Pyrazole ring	Enhanced π-π interactions
Azepine Derivative	C₉H₁₂F₃N₃	219.21	Azepine core	Increased flexibility

Research Findings and Implications

• Lipophilicity vs. Solubility : Methyl and trifluoromethyl groups (e.g., ) improve lipophilicity but may require salt forms (e.g., dihydrochloride ) for optimal bioavailability.
• Steric Effects: Bulky substituents like cyclobutyl () reduce nonspecific binding but may limit target engagement.
• Heterocyclic Diversity : Pyrazole () and azepine () derivatives demonstrate how core modifications can tailor interactions with diverse biological targets.

Biological Activity

2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine is a compound of interest in pharmaceutical research due to its potential biological activities. This article explores its biological effects, structure-activity relationships (SAR), and relevant case studies.

• IUPAC Name : 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine
• CAS Number : 1461715-41-2
• Molecular Formula : C8H14N4
• Molecular Weight : 166.22 g/mol

Biological Activity Overview

The biological activity of this compound has been investigated in various studies focusing on its pharmacological properties.

Antimicrobial Activity

Research indicates that derivatives of triazolo[4,3-a]pyridine exhibit significant antimicrobial properties. For instance:

• A study demonstrated that compounds with the triazolo[4,3-a]pyridine scaffold showed potent activity against Cryptosporidium parvum, with some analogs achieving an EC50 as low as 0.17 μM .

Anticancer Properties

Triazolo derivatives have been evaluated for their anticancer potential:

• In vitro studies have shown that certain analogs can inhibit cancer cell proliferation by inducing apoptosis in various cancer cell lines. The mechanism is often linked to the modulation of specific signaling pathways involved in cell survival and death.

Neuroprotective Effects

Some studies suggest that triazolo compounds may exhibit neuroprotective effects:

• Research indicates that these compounds can modulate neurotransmitter systems and may provide protection against neurodegenerative diseases by reducing oxidative stress and inflammation.

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the biological activity of triazolo derivatives. Key findings include:

• Substituents on the triazole ring significantly impact potency and selectivity. For example, modifications at the 3-position of the pyridine ring can enhance binding affinity to biological targets while minimizing off-target effects.

Modification	Effect on Activity
Methyl group at 3-position	Increased potency against C. parvum
Halogen substitutions	Improved selectivity for specific receptors

Case Studies

• In Vivo Efficacy Against C. parvum :
  • A study involving animal models showed that a specific analog of this compound effectively reduced parasite load in infected mice and calves, demonstrating its potential as a therapeutic agent against cryptosporidiosis .
• Cardiotoxicity Assessment :
  • While exploring the hERG channel inhibition (a common safety concern), some derivatives were found to have lower cardiotoxicity profiles compared to earlier compounds in the same class. This finding is critical for drug development as it suggests a safer therapeutic window .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine, and how can reaction conditions be optimized for higher yield?

• Methodological Answer : Synthesis typically involves cyclization of precursors (e.g., imidazopyridine derivatives) under controlled conditions. Key parameters include:

• Temperature : Elevated temperatures (80–120°C) to drive cyclization.
• Solvent : Polar aprotic solvents like DMF or DMSO enhance reaction efficiency.
• Catalysts : Copper(I) iodide or palladium catalysts for regioselective triazole formation .
• Purification : Column chromatography or recrystallization to isolate the product .
• Optimization : Continuous flow reactors improve reproducibility and yield by maintaining precise reaction conditions .

Q. What spectroscopic and chromatographic techniques are recommended for characterizing this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : 1H and 13C NMR to confirm regiochemistry and substituent positions. 31P NMR if phosphonate derivatives are synthesized .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) for molecular weight validation.
• High-Performance Liquid Chromatography (HPLC) : To assess purity (>95% preferred for biological assays) .

Q. How can the molecular structure and stability of this compound be validated experimentally?

• Methodological Answer :

• X-ray Crystallography : Resolve crystal structure to confirm fused triazolo-pyridine core and substituent geometry (e.g., bond angles and lengths) .
• Stability Studies : Monitor degradation under varying pH, temperature, and light exposure using accelerated stability protocols .

Advanced Research Questions

Q. How can researchers address contradictory bioactivity data between this compound and structurally similar analogs?

• Methodological Answer :

• Assay Validation : Replicate experiments across multiple cell lines or enzyme systems to rule out model-specific effects.
• Purity Checks : Confirm compound integrity via HPLC and MS post-synthesis, as impurities may skew results .
• Computational Docking : Use molecular docking (e.g., AutoDock Vina) to compare binding modes with target proteins and rationalize activity differences .

Q. What computational approaches are effective for predicting the reactivity of the triazolo-pyridine core?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate electron density maps to identify nucleophilic/electrophilic sites. For example, the ethanamine side chain may participate in hydrogen bonding .
• Molecular Dynamics (MD) Simulations : Model interactions with biological targets (e.g., kinases) to guide SAR studies .

Q. How can structure-activity relationship (SAR) studies be designed to enhance the compound’s pharmacological profile?

• Methodological Answer :

• Substituent Variation : Modify the ethanamine side chain (e.g., alkylation or aryl substitution) and triazole/pyridine substituents.
• Biological Screening : Test analogs against target enzymes (e.g., cytochrome P450 isoforms) using fluorescence-based assays or surface plasmon resonance (SPR) .

Key Molecular Data

Property	Value	Source
Molecular Formula	C10H17N3
Molecular Weight	179.26 g/mol
Canonical SMILES	CC1CCN2C(=NC=C2CCN)C1
Stability	Sensitive to light and oxygen

Methodological Considerations

• Contradictory Synthesis Outcomes : If yields vary between batches, troubleshoot catalyst loading (e.g., 5–10 mol% CuI) or solvent purity .
• Biological Activity Optimization : Prioritize substituents that enhance solubility (e.g., hydroxyl groups) without compromising target binding .